4-ethoxy-3-fluoro-N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-fluoro-N-(furan-2-ylmethyl)-N-(2-thiophen-2-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C19H20FNO4S2/c1-2-24-19-8-7-17(13-18(19)20)27(22,23)21(14-15-5-3-11-25-15)10-9-16-6-4-12-26-16/h3-8,11-13H,2,9-10,14H2,1H3
• InChI Key: UMBHBBXLANJWLO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N(CCC2=CC=CS2)CC3=CC=CO3)F
• Molecular Formula: C19H20FNO4S2
• Molecular Weight: 409.5 g/mol

Description

4-ethoxy-3-fluoro-N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H20FNO4S2 and its molecular weight is 409.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

Research has explored the synthesis and rearrangement of structurally related furan and thiophene derivatives. For instance, the study by Stankyavichus et al. (1999) discussed the rearrangement of 3-ethoxycarbonyl-5-hydroxyimino-2-methyl-4-oxonaphtho[1,2-b]furan by benzenesulfonyl chloride in an alkaline medium, yielding furan-4-carboxylic acids with high yields through a second-order Beckmann rearrangement (Stankyavichus, Stankyavichene, & Terent’ev, 1999). This demonstrates the compound's role in synthesizing and manipulating heterocyclic compounds.

Material Science and Functional Materials

Compounds related to the given chemical structure have been investigated for their potential in material sciences, such as in the development of functional electrolytes and novel-type additives for cathode materials to improve cycleability performance. Abe et al. (2006) presented novel type additives, including benzene derivatives and heterocyclic compounds, to enhance the cathode cycleability performance in batteries, showcasing the utility of these compounds in creating efficient and durable energy storage solutions (Abe, Ushigoe, Yoshitake, & Yoshio, 2006).

Pharmacological Applications

Several studies have focused on the synthesis and biological evaluation of sulfonamide derivatives, including their potential as anticancer and antiangiogenic agents. For example, Romagnoli et al. (2015) evaluated the antiproliferative activity of 3-arylaminobenzofuran derivatives against cancer cells, demonstrating significant in vitro and in vivo anticancer and antiangiogenic activity (Romagnoli, Baraldi, Salvador, Prencipe, Lopez-Cara, Schiaffino Ortega, Brancale, Hamel, Castagliuolo, Mitola, Ronca, Bortolozzi, Porcù, Basso, & Viola, 2015). This highlights the therapeutic potential of sulfonamide derivatives in targeting specific biological pathways involved in disease processes.